Cas no 5855-98-1 (7-Benzothiazolesulfonic acid, 2-(4-amino-3-sulfophenyl)-6-methyl-)

7-Benzothiazolesulfonic acid, 2-(4-amino-3-sulfophenyl)-6-methyl- structure
5855-98-1 structure
Product Name:7-Benzothiazolesulfonic acid, 2-(4-amino-3-sulfophenyl)-6-methyl-
CAS No:5855-98-1
MF:C14H12N2O6S3
MW:400.449879646301
CID:368588
PubChem ID:79955
Update Time:2025-04-19

7-Benzothiazolesulfonic acid, 2-(4-amino-3-sulfophenyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 7-Benzothiazolesulfonic acid, 2-(4-amino-3-sulfophenyl)-6-methyl-
    • 2-(4-amino-3-sulfophenyl)-6-methyl-1,3-benzothiazole-7-sulfonic acid
    • 2-(4-amino-3-sulphophenyl)-6-methylbenzothiazole-7-sulphonic acid
    • 2-(4-Amino-3-sulfo-phenyl)-6-methyl-benzothiazol-7-sulfonsaeure
    • 2-(4-amino-3-sulfo-phenyl)-6-methyl-benzothiazole-7-sulfonic acid
    • 2-(4'-Aminophenyl)-6-methylbenzene-thiazole-3',7-disulfonic acid
    • 7-benzothiazolesulfonic acid,2-(4-amino-3-sulfophenyl)-6-methyl
    • EINECS 227-471-7
    • FT-0736131
    • DTXSID6064030
    • AKOS015901283
    • 2-(4-AMINO-3-SULFOPHENYL)-6-METHYLBENZO[D]THIAZOLE-7-SULFONIC ACID
    • NAPHTHOLAS-SW
    • 2-(4-AMINO-3-SULFOPHENYL)-6-METHYL-7-BENZOTHIAZOLESULFONIC ACID
    • NS00033956
    • UNII-8Z5S3B4TYD
    • 8Z5S3B4TYD
    • SCHEMBL1755225
    • 5855-98-1
    • Inchi: 1S/C14H12N2O6S3/c1-7-2-5-10-12(13(7)25(20,21)22)23-14(16-10)8-3-4-9(15)11(6-8)24(17,18)19/h2-6H,15H2,1H3,(H,17,18,19)(H,20,21,22)
    • InChI Key: ANZCWTMNWQPOQI-UHFFFAOYSA-N
    • SMILES: S1C(C2=CC=C(C(=C2)S(=O)(=O)O)N)=NC2=CC=C(C)C(=C12)S(=O)(=O)O

Computed Properties

  • Exact Mass: 399.98600
  • Monoisotopic Mass: 399.98574963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 701
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 193Ų

Experimental Properties

  • PSA: 192.65000
  • LogP: 5.09010
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD